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Compound of Interest

Compound Name: FMF-06-098-1

Cat. No.: B12392215 Get Quote

Essential Safety and Handling Guide for FMF-06-
098-1
This document provides crucial safety and logistical information for the handling and disposal

of FMF-06-098-1, a potent and selective covalent inhibitor of Ubiquitin-Specific Protease 1

(USP1). The following procedural guidance is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Chemical Identifier: FMF-06-098-1 Synonym: 4-((5-cyclopropyl-2-(2-fluoro-4-((2-

methoxyethoxy)methyl)phenyl)pyridin-3-yl)methyl)morpholin-3-one Primary Use: For research

use only. It is a highly potent and selective covalent inhibitor of USP1, which induces DNA

damage, cell cycle arrest, and apoptosis in cancer cells. [1][2]Not for human or veterinary use.

[3]

Hazard Assessment
While a safety data sheet for FMF-06-098-1 states that the substance is not classified as

hazardous according to Regulation (EC) No 1272/2008, it is crucial to handle it as a potent

research compound with unknown long-term health effects. [4]Covalent inhibitors, by their

nature, form irreversible bonds with their target proteins, warranting a high degree of caution to

prevent unintended exposure.
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A comprehensive PPE strategy is mandatory to minimize exposure. The following table

summarizes the required PPE for handling FMF-06-098-1.

Protection Type Equipment Specifications and Rationale

Hand Protection
Double-gloving with nitrile

gloves

Provides a primary barrier

against skin contact. Double-

gloving is recommended to

protect against undetected

punctures and for safe removal

of the outer glove in case of

contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from accidental

splashes of solutions

containing FMF-06-098-1.

Body Protection Laboratory coat

A buttoned lab coat should be

worn to protect skin and

personal clothing from

contamination.

Respiratory Protection

Not generally required for

handling small quantities in

solution

If handling the solid form or

creating aerosols, a fit-tested

N95 respirator or working in a

certified chemical fume hood is

necessary to prevent

inhalation.

Operational Plan: Handling Procedures
Adherence to a strict operational plan is essential for the safe handling of FMF-06-098-1.

Engineering Controls
Ventilation: All handling of FMF-06-098-1, especially the solid compound and the preparation

of stock solutions, should be conducted in a certified chemical fume hood to minimize

inhalation exposure.
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Designated Area: A specific area within the laboratory should be designated for the handling

of FMF-06-098-1 to prevent cross-contamination.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

designated work area by covering it with absorbent, disposable bench paper.

Weighing (Solid Form): If working with the solid form, weigh the required amount in a

chemical fume hood. Use anti-static weigh paper and appropriate tools.

Solution Preparation: To prepare solutions, add the solvent to the vial containing the pre-

weighed solid. Cap the vial securely and vortex or sonicate until the compound is fully

dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller, clearly labeled vials for single-

use to avoid repeated freeze-thaw cycles. Store as recommended by the supplier, typically at

-20°C or -80°C.

Post-Handling: After handling, wipe down the work area with an appropriate cleaning agent.

Remove the outer pair of gloves and dispose of them as chemical waste before leaving the

designated area. Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of FMF-06-098-1 and contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation and Collection
All materials that have come into contact with FMF-06-098-1 are considered chemical waste.
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Waste Type Disposal Container Disposal Procedure

Solid FMF-06-098-1
Labeled, sealed hazardous

waste container

Collect all unused solid

compound in a dedicated,

clearly labeled waste

container.

Liquid Waste (Solutions)
Labeled, sealed hazardous

waste container

Collect all solutions containing

FMF-06-098-1 in a compatible,

sealed waste container. Do not

pour down the drain.

Contaminated Labware (e.g.,

pipette tips, vials)

Labeled, sealed hazardous

waste container

Dispose of all contaminated

disposable labware in a

designated solid hazardous

waste container.

Contaminated PPE (e.g.,

gloves, bench paper)

Labeled, sealed hazardous

waste container

Place all used PPE that has

come into contact with the

compound into the solid

hazardous waste stream.

Final Disposal
All generated waste must be disposed of through the institution's official hazardous waste

management program. Ensure all waste containers are properly labeled with the chemical

name and associated hazards. Follow all local, state, and federal regulations for hazardous

waste disposal.

Experimental Context: Mechanism of Action
FMF-06-098-1 is a covalent inhibitor of USP1, a deubiquitinating enzyme that plays a critical

role in DNA damage repair pathways. [1][2]By inhibiting USP1, FMF-06-098-1 prevents the

removal of ubiquitin from key proteins such as FANCD2 and PCNA. This leads to an

accumulation of ubiquitinated forms of these proteins, which in turn disrupts DNA repair, causes

cell cycle arrest, and ultimately induces apoptosis in cancer cells.
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Caption: Mechanism of action for FMF-06-098-1 as a USP1 inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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